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Compound of Interest

Compound Name: Endrin ketone

Cat. No.: B150205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the environmental persistence of the

organochlorine pesticide endrin and its primary transformation product, endrin ketone. While

extensive data is available for endrin, a significant knowledge gap exists regarding the

environmental fate of endrin ketone, a factor crucial for comprehensive environmental risk

assessment.

Quantitative Persistence Data
The environmental persistence of a compound is often characterized by its half-life (t½), the

time required for its concentration to decrease by half. The following table summarizes the

available half-life data for endrin and highlights the lack of corresponding data for endrin
ketone.
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Compound Matrix Half-life (t½) Conditions

Endrin Soil
Up to 12-14 years[1]

[2][3]
Field conditions

Soil 26-32 weeks[1]
Controlled, aerobic

laboratory conditions

Soil <20 to 80 days[1]

Optimal to less

favorable

biodegradation

conditions

Water >4 years (hydrolysis) -

Water
Stable for at least 16

weeks
Natural canal water

Photodegradation (to

Endrin Ketone)
7 days

Intense summer

sunlight

Photodegradation

(solid)
20-40 hours

Laboratory conditions

(UV radiation)

Endrin Ketone Soil No data available -

Water No data available -

Sediment No data available -

Environmental Transformation Pathway
Endrin transforms into endrin ketone primarily through photodegradation and microbial action

in the environment. This transformation is a key aspect of endrin's environmental fate.
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Transformation of Endrin to Endrin Ketone.

Experimental Protocols
Determining the environmental persistence of compounds like endrin and endrin ketone
involves complex field and laboratory studies. Below are detailed methodologies based on

established guidelines for a terrestrial field dissipation study and the subsequent analytical

procedures.

Terrestrial Field Dissipation Study (Following OECD
Guideline 307)
This study aims to determine the rate of dissipation of a pesticide and its transformation

products under field conditions.

1. Site Selection and Characterization:

Select at least four representative soil types (e.g., sand, loam, clay).

Characterize each site for soil properties (pH, organic matter content, texture), climate, and

microbial activity.
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2. Application of the Test Substance:

Apply the test substance (endrin or endrin ketone) to the soil surface at a known

concentration, mimicking agricultural practices.

Include control plots with no substance applied.

3. Soil Sampling:

Collect soil cores from treated and control plots at predetermined intervals (e.g., 0, 1, 3, 7,

14, 30, 60, 90, 180, 365 days).

Section the soil cores into different depths (e.g., 0-10 cm, 10-20 cm, 20-30 cm) to assess

leaching potential.

4. Sample Handling and Storage:

Store soil samples frozen (e.g., at -20°C) to prevent further degradation before analysis.

5. Data Analysis:

Analyze the concentration of the parent compound and its transformation products over time.

Calculate the dissipation half-life (DT50) using first-order kinetics.

Analytical Method for Endrin and Endrin Ketone in Soil
(Based on EPA Method 8081B and 1699)
This method describes the extraction and analysis of organochlorine pesticides and their

degradation products from soil samples.

1. Sample Extraction:

Objective: To isolate the analytes from the soil matrix.

Procedure:

Homogenize a known weight of the soil sample (e.g., 10-30 g).
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Mix the soil with a drying agent like anhydrous sodium sulfate.

Extract the sample using a suitable solvent system (e.g., hexane:acetone or methylene

chloride:acetone) via a technique such as Soxhlet extraction, pressurized fluid extraction,

or microwave-assisted extraction.

2. Extract Cleanup:

Objective: To remove interfering compounds from the extract.

Procedure:

Concentrate the extract to a small volume.

Perform cleanup using techniques like gel permeation chromatography (GPC) to remove

high-molecular-weight interferences or adsorption chromatography on Florisil or silica gel

to separate the analytes from other co-extractives.

3. Instrumental Analysis:

Objective: To identify and quantify the analytes.

Procedure:

Analyze the cleaned-up extract using a gas chromatograph (GC) equipped with an

electron capture detector (ECD) or a mass spectrometer (MS).

GC-ECD: Provides high sensitivity for halogenated compounds like endrin and endrin
ketone. Dual-column confirmation is recommended to prevent misidentification.

GC-MS: Provides definitive identification based on the mass spectrum of the compounds.

Quality Control: A critical aspect of the analysis is to monitor for the breakdown of endrin

into endrin aldehyde and endrin ketone within the GC inlet. According to EPA Method

8081B, this breakdown should not exceed 15%.

4. Quantification:
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Objective: To determine the concentration of the analytes in the original sample.

Procedure:

Prepare a calibration curve using certified standards of endrin and endrin ketone.

Quantify the analytes in the sample extracts by comparing their peak areas to the

calibration curve.

Logical Workflow for Environmental Persistence
Assessment
The following diagram illustrates the logical workflow for assessing the environmental

persistence of a pesticide and its metabolites.
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Workflow for Pesticide Persistence Assessment.
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Conclusion
The environmental persistence of endrin is well-documented, with a notably long half-life in soil,

signifying its potential for long-term environmental contamination. In contrast, there is a critical

lack of experimental data on the environmental persistence of its primary metabolite, endrin
ketone. This data gap hinders a complete understanding of the overall environmental risk

posed by the use of endrin. Further research, following established protocols for terrestrial and

aquatic dissipation studies, is imperative to characterize the environmental fate of endrin
ketone and to enable a more accurate and comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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